Eseroline
Eseroline
Brand Name:
Vulcanchem
CAS No.:
469-22-7
VCID:
VC0559743
InChI:
InChI=1S/C13H18N2O/c1-13-6-7-14(2)12(13)15(3)11-5-4-9(16)8-10(11)13/h4-5,8,12,16H,6-7H2,1-3H3/t12-,13+/m1/s1
SMILES:
CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C
Molecular Formula:
C13H18N2O
Molecular Weight:
218.29 g/mol
Eseroline
CAS No.: 469-22-7
Reference Standards
VCID: VC0559743
Molecular Formula: C13H18N2O
Molecular Weight: 218.29 g/mol
| CAS No. | 469-22-7 |
|---|---|
| Product Name | Eseroline |
| Molecular Formula | C13H18N2O |
| Molecular Weight | 218.29 g/mol |
| IUPAC Name | (3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol |
| Standard InChI | InChI=1S/C13H18N2O/c1-13-6-7-14(2)12(13)15(3)11-5-4-9(16)8-10(11)13/h4-5,8,12,16H,6-7H2,1-3H3/t12-,13+/m1/s1 |
| Standard InChIKey | HKGWQUVGHPDEBZ-OLZOCXBDSA-N |
| SMILES | CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C |
| Synonyms | Eseroline (-)-Eseroline (3aS,8aR)-1,3a,8-trimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indol-5-ol |
| PubChem Compound | 119198 |
| Last Modified | Nov 11 2021 |
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